Cas no 1261919-09-8 (2-Cyano-4-(2-methoxy-5-methylphenyl)phenol)

• Product Name: 2-Cyano-4-(2-methoxy-5-methylphenyl)phenol
• CAS No: 1261919-09-8
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• MDL: MFCD18314300
• CID: 2621814
• PubChem ID: 53219975
• Update Time: 2025-05-25

2-Cyano-4-(2-methoxy-5-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261919-09-8
• 2-Cyano-4-(2-methoxy-5-methylphenyl)phenol, 95%
• 4-Hydroxy-2'-methoxy-5'-methyl[1,1'-biphenyl]-3-carbonitrile
• MFCD18314300
• AKOS017558198
• 2-CYANO-4-(2-METHOXY-5-METHYLPHENYL)PHENOL
• DTXSID60684764
• 2-Cyano-4-(2-methoxy-5-methylphenyl)phenol

• MDL： MFCD18314300
• Inchi： 1S/C15H13NO2/c1-10-3-6-15(18-2)13(7-10)11-4-5-14(17)12(8-11)9-16/h3-8,17H,1-2H3
• InChI Key： PCPJZPOXXANIKA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 239.094628657Da
• Monoisotopic Mass: 239.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-4-(2-methoxy-5-methylphenyl)phenol

Comprehensive Overview of 2-Cyano-4-(2-methoxy-5-methylphenyl)phenol (CAS No. 1261919-09-8): Properties, Applications, and Industry Trends

2-Cyano-4-(2-methoxy-5-methylphenyl)phenol (CAS No. 1261919-09-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This cyanophenol derivative features a unique molecular structure combining a methoxy-methylphenyl group with a cyano-substituted phenol, making it valuable for synthetic applications. Recent studies highlight its potential as an intermediate in high-performance polymer synthesis and bioactive molecule development, aligning with growing demand for advanced functional materials.

The compound's structural versatility enables diverse applications. Researchers are exploring its role in UV-absorbing materials, particularly for photostabilizers in coatings and packaging – a hot topic as industries seek sustainable alternatives to conventional additives. Its electron-withdrawing cyano group and aromatic system contribute to interesting photophysical properties, with potential applications in organic electronics and sensor technologies.

From a synthetic chemistry perspective, 2-Cyano-4-(2-methoxy-5-methylphenyl)phenol serves as a valuable building block for heterocyclic compounds. Its ortho-positioned functional groups facilitate cyclization reactions, making it relevant to medicinal chemistry research. The compound's moderate polarity (logP ~2.8) and thermal stability (decomposition >250°C) make it suitable for various industrial processes.

Current market trends show increasing interest in specialty chemicals like CAS 1261919-09-8, driven by demand for custom synthesis and tailored molecular structures. Analytical data reveals its characteristic NMR peaks (7.2-7.8 ppm aromatic region) and FT-IR signatures (2250 cm^-1 CN stretch), important for quality control in production. The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents.

Environmental considerations position 2-Cyano-4-(2-methoxy-5-methylphenyl)phenol as a candidate for green chemistry applications. Its potential use in energy-efficient catalysis aligns with the circular economy paradigm. Recent patent analyses show growing IP activity around modified phenol derivatives, suggesting expanding commercial relevance.

For researchers investigating structure-activity relationships, this compound offers valuable molecular scaffolding. The methoxy group provides steric and electronic modulation, while the cyano functionality enables further chemical transformations. These characteristics make it particularly interesting for small molecule drug discovery and material innovation projects.

Handling CAS 1261919-09-8 requires standard laboratory precautions. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment is recommended during manipulation. Storage should be in tightly sealed containers under ambient conditions, protected from moisture and prolonged light exposure to maintain stability.

The analytical characterization of 2-Cyano-4-(2-methoxy-5-methylphenyl)phenol typically includes HPLC purity analysis (generally >98%), mass spectrometry (M+ peak at 239 m/z), and elemental analysis. These QC parameters ensure reproducibility in research applications. The compound's chromatographic behavior makes it suitable for method development studies in analytical chemistry.

Emerging applications in agrochemical research are being explored, particularly as a precursor for crop protection agents. The substitution pattern on the aromatic rings allows for targeted biological activity modifications. This aligns with global trends toward precision agriculture and reduced environmental impact formulations.

From a supply chain perspective, 1261919-09-8 is typically available through specialty chemical suppliers in research quantities. Current market intelligence suggests steady demand from pharmaceutical development and advanced material sectors. The compound's synthetic accessibility (3-4 step synthesis from commercial precursors) supports scalable production when needed.

Future research directions for 2-Cyano-4-(2-methoxy-5-methylphenyl)phenol may include exploration of its supramolecular chemistry properties and potential in molecular recognition systems. The compound's hydrogen bonding capacity (phenolic OH) combined with dipole interactions (CN group) creates interesting possibilities for functional material design.